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Compound of Interest

2-Methoxy-3-nitropyridine-4-
Compound Name:

carbaldehyde
CAS No.: 221349-76-4
Cat. No.: B1586392

Get Quote

Chemical Identity & Strategic Significance

Compound Name: 2-Methoxy-3-nitropyridine-4-carbaldehyde CAS Registry Number:
221349-76-4 Molecular Formula: C7HsN204 Molecular Weight: 182.13 g/mol Synonyms: 2-
Methoxy-3-nitroisonicotinaldehyde; 4-Formyl-2-methoxy-3-nitropyridine.[1]

Scientific Context

This compound is not merely a generic reagent; it is a high-value scaffold intermediate used
primarily in the synthesis of azaindoles (specifically 1H-pyrrolo[2,3-c]pyridine derivatives) and
fused heterocyclic kinase inhibitors. Its structure combines an electrophilic aldehyde (C4) with a
nitro group (C3) and a labile methoxy group (C2), enabling diverse functionalization strategies
such as the Leimgruber-Batcho indole synthesis or SNAr displacements.

The Hazard Matrix: A Mechanistic Risk Assessment

Standard SDSs list hazards; this section explains the causality behind them to inform safer
experimental design.
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The Hazard Triad

The molecule presents a synergistic risk profile derived from its three functional components.
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Figure 1: Functional group decomposition of safety risks. The nitro group adds energetic
potential, while the aldehyde dictates storage stability.

GHS Classification (Derived)

Based on Structure-Activity Relationships (SAR) of nitropyridines:
 Skin Irritation: Category 2 (H315)[2]

o Eye Irritation: Category 2A (H319)[2]

e STOT-SE: Category 3 (Respiratory Irritation) (H335)

o Reactivity Warning: While not classified as a high explosive, the ortho-nitro/aldehyde
arrangement can undergo energetic decomposition under high heat (>150°C).

Storage & Stability: A Self-Validating Protocol

Trustworthiness in research requires reagent integrity. Aldehydes are prone to air oxidation,
forming the corresponding 2-methoxy-3-nitroisonicotinic acid, which can kill downstream
catalysis.
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The "Gold Standard" Storage Protocol

Parameter Requirement Scientific Rationale

Prevents oxidation of -CHO to

Atmosphere Inert (Argon/Nitrogen
p (Arg gen) COOH.
Retards thermal decomposition
Temperature 2°Cto 8°C S
and autoxidation rates.
_ Protects the nitro group from
Container Amber Glass ] )
UV-induced photolysis.
) ) Prevents hydrate formation at
Desiccant Required

the aldehyde center.

Purity Validation (The "Go/No-Go" Test)

Before committing this reagent to a multi-step synthesis, perform this rapid NMR check:

Solvent: DMSO-d6 or CDCI3.

o Target Signal: Look for the aldehyde proton singlet at 4 9.8 — 10.2 ppm.

» Impurity Flag: A broad singlet appearing at 6 12.0 — 14.0 ppm indicates oxidation to the
carboxylic acid.

» Decision: If Acid > 5%, purify via recrystallization (EtOAc/Hexanes) or column
chromatography immediately.

Emergency Response Protocols
Fire Fighting (NOx Hazard)

e Hazard: Burning nitropyridines release toxic Nitrogen Oxides (NOx).
e Action: Do NOT inhale smoke. Use SCBA (Self-Contained Breathing Apparatus).[3]

o Extinguishing Media: Water spray, dry chemical, or CO2. Avoid high-pressure water jets that
may scatter the light powder.
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Accidental Release (Spill)

o Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and N95/P100 particulate
respirator.

Containment: Do not dry sweep. Wet the powder slightly with an inert solvent (e.g., heptane)
to suppress dust, then scoop into a waste container.

Decontamination: Wash the surface with 1M NaOH (degrades the aldehyde) followed by
water.

Synthesis & Application Context

Expertise involves knowing how the safety profile changes during reaction.

The primary utility of CAS 221349-76-4 is in the Leimgruber-Batcho type sequences or
condensation reactions to form fused ring systems.

Workflow Visualization
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Figure 2: Typical synthetic pathway. Note that Step 2 (Reduction) eliminates the nitro-hazard
but may generate exothermic heat.

Critical Process Safety Parameters

o Exotherm Risk: The condensation step (Step 1) is generally mild, but the reduction of the
nitro group (Step 2) is highly exothermic.

o Control Measure: Add reducing agents (e.g., Iron powder, Hydrogenation catalyst) slowly at
controlled temperatures. Ensure adequate cooling capacity is available.
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Physical & Chemical Properties Table

Property Value Source/Prediction
Appearance Pale yellow to yellow solid Nitro-aromatic characteristic
Melting Point 138-142°C (Predicted) Analogous nitropyridines
Boiling Point ~338°C (at 760 mmHQg) Predicted [1]

Density ~1.4 g/cm3 Predicted [1]

B Soluble in DMSO, DCM, ) N
Solubility ) Lipophilic nature
EtOAc; Poor in Water

pKa ~ -2.62 (Pyridine nitrogen) Predicted [1]
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Disclaimer: This document is a technical guide for research professionals and does not replace
official government-mandated Safety Data Sheets required for transport or bulk manufacturing.
Always consult the specific SDS provided by your chemical supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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